Cas no 460-73-1 (1,1,1,3,3-Pentafluoropropane)

• Product Name: 1,1,1,3,3-Pentafluoropropane
• CAS No: 460-73-1
• MF: C₃H₃F₅
• MW: 134.05
• MDL: MFCD00236696
• CID: 37563
• Update Time: 2025-11-02

1,1,1,3,3-Pentafluoropropane Chemical and Physical Properties

Names and Identifiers

• 1,1,1,3,3-Pentafluoropropane
• HFC-245fa
• 1,1,1,3,3-Pentafluor
• 1,1,1,3,3-pentafluoro-propane
• 1,1,1,3,3-Pentafluorpropan
• 1,1,3,3,3-Pentafluoropropane
• FC-245fa
• HCF-245FA
• HCFC-245fa
• Pentafluoropropane
• R-245fa
• Enovate 3000
• F 245fa
• Genetron 245fa
• HFA 245fa
• HFC 245A
• HFC 245fa
• R 245a
• R 245fa

• MDL： MFCD00236696
• Inchi： 1S/C3H3F5/c4-2(5)1-3(6,7)8/h2H,1H2
• InChI Key： MSSNHSVIGIHOJA-UHFFFAOYSA-N
• SMILES： FC(F)(F)CC(F)F

Computed Properties

• Exact Mass: 134.01500
• Monoisotopic Mass: 134.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 62.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Colorless gas
• Density: 1.32
• Melting Point: -102.1°C
• Boiling Point: 15,3°C
• Flash Point: °C
• Refractive Index: 1.2803 (estimate)
• Stability/Shelf Life: Stable.
• PSA: 0.00000
• LogP: 2.20390

1,1,1,3,3-Pentafluoropropane Security Information

• Hazardous Material transportation number：UN 3163
• Hazard Category Code： R12: extremely flammable.
• Safety Instruction： S16-S23-S9
• HazardClass：2.2
• Safety Term：2.2
• Risk Phrases：R12
• Hazard Level：2.2

Additional information on 1,1,1,3,3-Pentafluoropropane

1,1,1,3,3-Pentafluoropropane (CAS No. 460-73-1): Properties, Applications, and Market Insights

1,1,1,3,3-Pentafluoropropane, also known as HFC-245fa, is a fluorinated hydrocarbon with the CAS number 460-73-1. This compound has gained significant attention in recent years due to its unique properties and wide range of applications, particularly in the refrigeration, foam blowing, and specialty chemical industries. As environmental regulations tighten and industries seek sustainable alternatives, HFC-245fa has emerged as a key player in the transition to more eco-friendly solutions.

The chemical formula of 1,1,1,3,3-Pentafluoropropane is CF₃CH₂CF₂H, and it belongs to the family of hydrofluorocarbons (HFCs). Unlike its predecessors, such as chlorofluorocarbons (CFCs) and hydrochlorofluorocarbons (HCFCs), HFC-245fa has zero ozone depletion potential (ODP), making it a preferred choice for applications where environmental impact is a concern. Its global warming potential (GWP) is also relatively lower compared to other HFCs, which has further boosted its adoption in various industries.

One of the most prominent applications of 1,1,1,3,3-Pentafluoropropane is in the production of polyurethane and polyisocyanurate foams. These foams are widely used in insulation for buildings, refrigeration systems, and automotive components. The compound's excellent blowing agent properties, combined with its low thermal conductivity, make it ideal for creating lightweight, energy-efficient insulation materials. As energy efficiency becomes a top priority in construction and manufacturing, the demand for HFC-245fa in this sector is expected to grow.

In the refrigeration industry, HFC-245fa is used as a refrigerant in chillers and heat pumps. Its thermodynamic properties, such as high heat capacity and low boiling point, make it suitable for medium-temperature applications. With the global push towards phasing out high-GWP refrigerants, 1,1,1,3,3-Pentafluoropropane has become a viable alternative for companies looking to comply with international agreements like the Kigali Amendment to the Montreal Protocol.

Another emerging application of 1,1,1,3,3-Pentafluoropropane is in the electronics industry, where it is used as a cleaning agent and solvent for precision components. Its non-flammable nature and compatibility with sensitive materials make it a safe and effective choice for cleaning circuit boards and other electronic parts. As the demand for high-performance electronics continues to rise, the use of HFC-245fa in this niche market is expected to expand.

The market dynamics for 1,1,1,3,3-Pentafluoropropane are influenced by several factors, including regulatory changes, technological advancements, and shifting consumer preferences. In recent years, the compound has faced competition from next-generation alternatives like hydrofluoroolefins (HFOs), which have even lower GWPs. However, HFC-245fa remains a cost-effective and reliable option for many applications, ensuring its continued relevance in the market.

From a safety perspective, 1,1,1,3,3-Pentafluoropropane is generally considered safe for handling when proper precautions are followed. It is non-toxic and non-flammable under normal conditions, but like all chemicals, it should be used in well-ventilated areas to avoid inhalation risks. Manufacturers and users of HFC-245fa are advised to adhere to safety data sheets (SDS) and industry best practices to ensure safe handling and storage.

Looking ahead, the future of 1,1,1,3,3-Pentafluoropropane will likely be shaped by ongoing research and development efforts aimed at improving its environmental profile. Innovations in production processes and the development of blends with other low-GWP compounds could further enhance its sustainability credentials. As industries worldwide strive to meet climate goals, HFC-245fa is poised to remain a critical component in the transition to greener technologies.

In conclusion, 1,1,1,3,3-Pentafluoropropane (CAS No. 460-73-1) is a versatile and environmentally friendly compound with a wide range of industrial applications. Its unique properties, combined with its compliance with modern environmental standards, make it a valuable asset in sectors such as insulation, refrigeration, and electronics. As the global focus on sustainability intensifies, HFC-245fa will continue to play a pivotal role in shaping the future of fluorinated hydrocarbons.